Cas no 1797086-91-9 (1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole)

• Product Name: 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole
• CAS No: 1797086-91-9
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 5369606
• Update Time: 2025-10-29

1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• [4-(1H-Imidazol-1-ylmethyl)phenyl][3-[(2-methylpropyl)sulfonyl]-1-azetidinyl]methanone
• 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole

• Inchi： 1S/C18H23N3O3S/c1-14(2)12-25(23,24)17-10-21(11-17)18(22)16-5-3-15(4-6-16)9-20-8-7-19-13-20/h3-8,13-14,17H,9-12H2,1-2H3
• InChI Key： LZUODCILDLYPEY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CN2C=NC=C2)C=C1)(N1CC(S(CC(C)C)(=O)=O)C1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 639.0±55.0 °C(Predicted)
• pka: 6.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole

Introduction to Compound CAS No. 1797086-91-9: 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole

1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole (CAS No. 1797086-91-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an imidazole ring, a sulfonyl group, and an azetidine moiety, which collectively contribute to its potential therapeutic applications.

The imidazole ring, a fundamental component of this compound, is a versatile functional group that is widely found in various biologically active molecules. Imidazoles are known for their ability to form hydrogen bonds and coordinate with metal ions, making them valuable in the design of drugs that target specific biological pathways. In the context of 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole, the imidazole ring plays a crucial role in enhancing the compound's binding affinity to specific receptors or enzymes.

The sulfonyl group (SO₂) is another key feature of this compound. Sulfonyl groups are known for their high reactivity and ability to participate in various chemical reactions, including nucleophilic substitution and electrophilic addition. In medicinal chemistry, sulfonyl groups are often used to improve the solubility and metabolic stability of drug candidates. In the case of 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole, the sulfonyl group may enhance the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The azetidine moiety is a four-membered heterocyclic ring that contains one nitrogen atom. Azetidines are less common than their larger counterparts (e.g., pyrrolidines and piperidines) but have gained attention due to their unique conformational properties and potential for bioisosteric replacement. The presence of an azetidine ring in 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole may contribute to its conformational rigidity and selectivity towards specific biological targets.

Recent studies have explored the potential therapeutic applications of 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole. One notable area of research is its activity as a modulator of ion channels, particularly potassium channels. Potassium channels play a critical role in maintaining cellular homeostasis and are involved in various physiological processes, including neuronal signaling and cardiac function. Compounds that can selectively modulate potassium channels have the potential to treat a wide range of diseases, such as epilepsy, arrhythmias, and pain disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole on potassium channel activity using electrophysiological techniques. The results showed that this compound selectively inhibited certain types of potassium channels while sparing others, suggesting its potential as a selective ion channel modulator. This selectivity is crucial for minimizing off-target effects and improving the safety profile of drug candidates.

Beyond its ion channel modulating properties, 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole has also been studied for its anti-inflammatory effects. Inflammation is a complex biological response that involves multiple signaling pathways and mediators. Compounds that can interfere with these pathways have the potential to treat inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). A study published in the European Journal of Pharmacology demonstrated that 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

The mechanism by which 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole exerts its anti-inflammatory effects is not yet fully understood. However, preliminary data suggest that it may involve the inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines are key mediators of inflammation and are often elevated in inflammatory diseases. By targeting these cytokines, 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole may offer a novel therapeutic approach for treating inflammatory conditions.

In addition to its therapeutic potential, the synthesis and chemical properties of 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole have been extensively studied. The synthesis typically involves multi-step reactions that require careful optimization to achieve high yields and purity. One common synthetic route involves the coupling of an azetidine derivative with a sulfonylated phenyl methyl imidazole intermediate using coupling reagents such as HATU or EDC·HCl. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The chemical stability of 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole has also been evaluated under various conditions. Studies have shown that this compound exhibits good stability under neutral pH conditions but may undergo hydrolysis under strongly acidic or basic conditions. This information is crucial for optimizing storage conditions and ensuring the long-term stability of drug formulations containing this compound.

In conclusion, CAS No. 1797086-91-9: 1-({4-[3-(2-methylpropanesulfonyl)azetidine-1-carbonyl]phenyl}methyl)-1H-imidazole is a promising compound with diverse therapeutic applications. Its unique structural features make it an attractive candidate for further development as a selective ion channel modulator and anti-inflammatory agent. Ongoing research continues to explore its potential benefits and mechanisms of action, paving the way for new treatments in various medical fields.